Cas no 656226-64-1 (2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]-)
656226-64-1 structure
Product Name:2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]-
CAS No:656226-64-1
MF:C15H12N2O2S
MW:284.332982063293
CID:1689768
PubChem ID:58657057
Update Time:2025-04-21
2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]-
- 5-[1-(Phenylmethyl)-1H-pyrazol-3-yl]-2-thiophenecarboxylic acid
- 656226-64-1
- DTXSID501174043
- SCHEMBL5903879
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- Inchi: 1S/C15H12N2O2S/c18-15(19)14-7-6-13(20-14)12-8-9-17(16-12)10-11-4-2-1-3-5-11/h1-9H,10H2,(H,18,19)
- InChI Key: YYASBIZZXXKYSM-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC=C1C1C=CN(CC2C=CC=CC=2)N=1
Computed Properties
- Exact Mass: 284.06206
- Monoisotopic Mass: 284.06194880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 83.4Ų
Experimental Properties
- PSA: 55.12
2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
656226-64-1 (2-Thiophenecarboxylic acid, 5-[1-(phenylmethyl)-1H-pyrazol-3-yl]-) Related Products
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